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Compound of Interest

Compound Name:
DL-Histidine monohydrochloride

monohydrate

Cat. No.: B1348505 Get Quote

Essential Safety and Handling Guide for DL-
Histidine Monohydrochloride Monohydrate
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals handling DL-Histidine monohydrochloride
monohydrate. Adherence to these procedures is crucial for ensuring a safe laboratory

environment.

Hazard Assessment
Safety Data Sheets (SDS) for DL-Histidine monohydrochloride monohydrate present some

conflicting classifications. While some sources indicate that the substance does not meet the

criteria for a hazardous classification[1][2], others state that it can cause serious eye

irritation[3]. Given this discrepancy, it is imperative to handle the compound with caution,

assuming it may be an eye irritant, and to always consult the specific SDS provided by the

supplier before use. The chemical is a combustible solid and may form explosive dust

concentrations in the air.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment to be used

when handling DL-Histidine monohydrochloride monohydrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1348505?utm_src=pdf-interest
https://www.benchchem.com/product/b1348505?utm_src=pdf-body
https://www.benchchem.com/product/b1348505?utm_src=pdf-body
https://www.benchchem.com/product/b1348505?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-9455-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzk0NzJ8YXBwbGljYXRpb24vcGRmfGFESmlMMmd6WVM4NU1UYzRORFF6TXpneU9ERTBMMU5FUWw4NU5EVTFYMGRDWDBWT0xuQmtaZ3xlZTgxOGM2OTVlMGYzMWViZmMzY2UxYzcxNWVmMTdkMzEyMTRkOTAxZTZlYTczM2VmMzFhZGMzZDNkMTZlOWQ1
https://www.fishersci.com/store/msds?partNumber=AAA1616522&productDescription=DL-HISTIDINE+MONOHYDROCLR+100G&vendorId=VN00024248&countryCode=US&language=en
https://biospectra.us/media/evkhh0rr/bsi-sds-0046-l-histidine-monohydrochloride-monohydrate-sds.pdf
https://www.benchchem.com/product/b1348505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Equipment Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles

Essential to prevent eye

contact with dust particles

which may cause serious

irritation. Must comply with EN

166 or OSHA 29 CFR

1910.133 standards.[1][3][4]

Hand Protection Protective gloves

Nitrile rubber gloves are a

suitable option.[3][4] Inspect

gloves for any damage before

use and change them

frequently.[5]

Respiratory Protection
Dust mask or respirator with a

particulate filter (P1 or P2)

Required when dust is

generated, such as when

weighing or transferring the

powder.[1][3] Use in a well-

ventilated area is

recommended.

Body Protection Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from dust.[6]

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for the safe handling of DL-Histidine
monohydrochloride monohydrate.

3.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated place, away from incompatible

materials such as strong oxidizing agents and acids.[1][3]

Keep the container tightly closed when not in use.[3][4]
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3.2. Preparation and Handling

Engineering Controls: Whenever possible, handle the powder in a chemical fume hood to

minimize inhalation exposure.[6] If a fume hood is not available, ensure adequate local

exhaust ventilation.

Weighing: To avoid generating dust, if a balance cannot be placed inside a fume hood, tare a

sealed container, add the powder to the container inside the hood, and then re-seal it before

weighing.[7]

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Hygiene: Avoid contact with skin, eyes, and clothing.[8] Do not eat, drink, or smoke

in the handling area. Wash hands thoroughly after handling the chemical.[4][5]

3.3. Spill Cleanup

Minor Spills: For small spills, carefully sweep up the dry powder, avoiding dust generation,

and place it in a labeled container for disposal.[3] The spill area should then be cleaned.

Major Spills: In the event of a large spill, evacuate the area and follow your institution's

emergency procedures.

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

Chemical Waste: Place unused DL-Histidine monohydrochloride monohydrate and any

material contaminated with it into a clearly labeled, sealed container for chemical waste.

Container Disposal: Handle empty containers as you would the product itself. Do not reuse

empty containers.

Incompatible Waste: Do not mix with other waste streams.

Safe Handling Workflow
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The following diagram illustrates the key decision points and procedural flow for safely handling

DL-Histidine monohydrochloride monohydrate.

Caption: Workflow for safe handling of DL-Histidine monohydrochloride monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. carlroth.com [carlroth.com]

2. fishersci.com [fishersci.com]

3. biospectra.us [biospectra.us]

4. fishersci.es [fishersci.es]

5. artsci.usu.edu [artsci.usu.edu]

6. uwlax.edu [uwlax.edu]

7. tmi.utexas.edu [tmi.utexas.edu]

8. uww.edu [uww.edu]

To cite this document: BenchChem. [Personal protective equipment for handling DL-Histidine
monohydrochloride monohydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1348505#personal-protective-equipment-for-
handling-dl-histidine-monohydrochloride-monohydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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